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Compound of Interest

Compound Name:
1,4,7,10-Tetraoxa-13-

azacyclopentadecane

CAS No.: 66943-05-3

Cat. No.: B1297600

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis mechanisms and

reaction pathways for aza-15-crown-5 (1,4,7,10-tetraoxa-13-azacyclopentadecane), a

significant macrocyclic compound with applications in coordination chemistry, catalysis, and as

a building block for more complex molecules, including those with potential pharmaceutical

applications.

Core Synthesis Methodologies
The synthesis of aza-15-crown-5 primarily relies on two established methods for the formation

of macrocyclic polyethers and their aza-analogs: the Williamson ether synthesis and the

Richman-Atkins method. Both pathways involve the cyclization of linear precursors to form the

15-membered ring.

Williamson Ether Synthesis Approach
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The Williamson ether synthesis is a versatile and widely used method for preparing ethers and,

by extension, crown ethers. In the context of aza-15-crown-5 synthesis, this approach involves

the reaction of a diol with a dihalide or ditosylate under basic conditions. A common route

involves the reaction of diethanolamine (or a protected derivative) with a tetraethylene glycol

derivative.

The reaction mechanism is a series of intermolecular and intramolecular SN2 reactions. In the

presence of a base, the hydroxyl groups of diethanolamine are deprotonated to form more

nucleophilic alkoxides. These alkoxides then react with the electrophilic ends of the

tetraethylene glycol derivative. High-dilution conditions are often employed to favor

intramolecular cyclization over intermolecular polymerization, which is a common side reaction.

Richman-Atkins Synthesis
The Richman-Atkins method is a powerful technique specifically developed for the synthesis of

macrocyclic polyamines and aza-crown ethers. This method utilizes tosyl (p-toluenesulfonyl)

groups as both protecting groups for the amine and activating groups for the hydroxyl moieties.

The synthesis typically proceeds in two main stages:

Formation of a Disulfonamide Precursor: A diol is reacted with a disulfonamide under basic

conditions. For aza-15-crown-5, this would involve reacting tetraethylene glycol with the

N,N'-ditosyl derivative of a suitable diamine precursor, or by reacting a tosylated amine with

a tosylated glycol.

Cyclization: The resulting linear precursor undergoes intramolecular cyclization, driven by a

strong base such as sodium hydride or potassium tert-butoxide, to form the N-tosylated aza-

crown ether.

Detosylation: The final step involves the removal of the tosyl group from the nitrogen atom,

which can be achieved under harsh conditions using strong acids (e.g., refluxing in

concentrated sulfuric acid) or via reductive methods.

Reaction Pathways and Mechanisms
The general reaction pathway for the synthesis of aza-15-crown-5 can be visualized as the

condensation of a C4 nitrogen-containing unit with a C8 oxygen-containing chain.
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Pathway 1: Williamson-type Synthesis
This pathway typically involves the reaction of a diethanolamine derivative with a tetraethylene

glycol derivative that has good leaving groups (e.g., tosylates or halides) at its termini. To

prevent undesired side reactions at the secondary amine, it is often protected with a group like

benzyl, which can be removed later by hydrogenolysis.
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Williamson-type synthesis pathway for aza-15-crown-5.

Pathway 2: Richman-Atkins Synthesis
This pathway involves the cyclization of a tosylated precursor, followed by detosylation.
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Reactants
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Richman-Atkins synthesis pathway for aza-15-crown-5.

Quantitative Data Summary
The yield of aza-15-crown-5 synthesis is highly dependent on the chosen pathway, purity of

reagents, and adherence to reaction conditions, particularly high dilution for Williamson-type

syntheses.
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Experimental Protocols
The following are representative experimental protocols derived from the literature for the

synthesis of aza-crown ethers, which can be adapted for the synthesis of aza-15-crown-5.

General Procedure for N-Tosylation of Diethanolamine
Diethanolamine is dissolved in a suitable solvent such as pyridine or a mixture of

dichloromethane and triethylamine.

The solution is cooled in an ice bath.

p-Toluenesulfonyl chloride (2 equivalents) is added portion-wise while maintaining the low

temperature.
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The reaction mixture is stirred at room temperature until completion (monitored by TLC).

The reaction is quenched with water, and the product is extracted with an organic solvent.

The organic layer is washed, dried, and concentrated to yield the N,N-bis(2-

hydroxyethyl)tosylamide.

General Procedure for Cyclization (Richman-Atkins)
A solution of N,N-bis(2-hydroxyethyl)tosylamide and an equimolar amount of tetraethylene

glycol ditosylate in anhydrous dimethylformamide (DMF) is prepared.

This solution is added dropwise over several hours to a stirred suspension of sodium hydride

(2-4 equivalents) in a larger volume of anhydrous DMF at an elevated temperature (e.g., 100

°C).

The reaction mixture is stirred at this temperature for an additional period (e.g., 20 hours).

After cooling, the excess sodium hydride is carefully quenched with water or ethanol.

The solvent is removed under reduced pressure, and the residue is partitioned between

water and an organic solvent (e.g., dichloromethane).

The organic extracts are combined, dried, and concentrated. The crude N-tosyl-aza-15-

crown-5 is then purified by column chromatography.

General Procedure for Detosylation
Acidic Conditions:

The N-tosyl-aza-15-crown-5 is dissolved in concentrated sulfuric acid.

The mixture is heated at reflux for an extended period (24-48 hours).

The reaction mixture is cooled and carefully poured onto ice.

The aqueous solution is neutralized with a strong base (e.g., NaOH) and extracted with an

organic solvent.
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The organic extracts are dried and concentrated to yield aza-15-crown-5.

Reductive Cleavage: Alternative, milder methods for detosylation, such as using sodium in

liquid ammonia or other reducing agents, can also be employed to avoid the harsh acidic

conditions.

Experimental Workflow Visualization
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General experimental workflow for the synthesis of aza-15-crown-5.
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Conclusion
The synthesis of aza-15-crown-5 is a well-established process, primarily achieved through

Williamson-type reactions or the Richman-Atkins methodology. The choice of synthetic route

often depends on the availability of starting materials and the desired scale of the reaction.

Careful control of reaction conditions, particularly for the cyclization step, is crucial for achieving

good yields and minimizing the formation of polymeric byproducts. The protocols and data

presented in this guide provide a solid foundation for researchers and professionals in the field

to successfully synthesize and utilize this versatile macrocycle.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Email: info@benchchem.com
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